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Compound of Interest

4-(Bromoacetyl)-5-methyl-3-
Compound Name:

phenylisoxazole
CAS No.: 104777-39-1
Cat. No.: B010635

Get Quote

Executive Safety Assessment

Immediate Action Required: Treat 4-(Bromoacetyl)-5-methyl-3-phenylisoxazole as a high-
consequence alkylating agent and lachrymator.[1][2][3]

This compound is not merely "organic waste."[3][4][5][6] It contains a highly reactive

-haloketone moiety ("warhead") capable of irreversible alkylation of biological thiols and
amines.[3] Improper disposal poses severe risks of respiratory distress (lachrymatory effect)
and chemical burns to waste handling personnel.[3]

Hazard Profile & Physical Properties
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Property

Specification

Operational Implication

Functional Group

-Bromo ketone

Potent alkylating agent; reacts
with DNA/proteins.[1][2][3]

GHS Classification

Skin Corr.[1][2][3][7][8] 1C; Eye
Dam. 1

Corrosive. Irreversible tissue

damage upon contact.[3]

Induces severe

Warning Lachrymator tearing/respiratory pain at low
concentrations.[1][2][3]
Reacts violently with strong
Reactivity Electrophilic bases, amines, and thiols.[1][2]

[3]

Deactivation Protocol (Chemical Quenching)

Use this protocol for treating reaction residues, contaminated glassware, or small spills.[1][3][5]
Large quantities of pure solid should be packaged for incineration (see Section 3).

The Logic: We utilize the "Soft Nucleophile" principle.[3] The bromine atom is a good leaving
group.[3] By introducing sodium thiosulfate (a soft nucleophile), we displace the bromide to
form a water-soluble, non-volatile Bunte salt (alkyl thiosulfate), effectively neutralizing the

alkylating potential.[1][3]

Reagents Required[5][9][10][11]

e Quenching Solution: Saturated aqgueous Sodium Thiosulfate (

)-[31[5]

e Solvent: Acetone or Ethanol (to solubilize the organic residue).[3]

 Verification: pH paper or starch-iodide paper.[3]

Step-by-Step Procedure
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¢ Dissolution: Dissolve the residue or small amount of waste in a minimal amount of acetone.

[3]

o Note: Do not use water initially, as the compound is likely insoluble, leading to a biphasic
mixture that resists quenching.[1][3]

e Quenching: Slowly add the Saturated Sodium Thiosulfate solution to the organic mixture with
stirring.

o Ratio: Use at least 20 molar equivalents of thiosulfate relative to the bromo-compound.[3]
o Observation: The solution may warm slightly (exothermic substitution).[3]
e Incubation: Stir the mixture at room temperature for 1 hour.
o Mechanism:[7][9][10][11][12][13][14]
[1][2][3]
 Verification (Self-Validating Step):

o Take a small aliquot.[3] If the lachrymatory odor persists, add more thiosulfate and stir
longer.[3]

o Advanced Check: TLC analysis should show the disappearance of the starting material
spot.[3]

» Final Disposal: The resulting mixture is now a non-lachrymatory aqueous organic waste.
Dispose of it in the Halogenated Solvent Waste stream.[3]

Waste Segregation & Logistics

Critical Rule: Never dispose of this compound down the drain. It is toxic to aquatic life and will
damage plumbing via acid generation (hydrolysis releases HBr).[3]

Decision Logic: Disposal Workflow

The following diagram outlines the decision process for handling solid vs. liquid waste forms.
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Waste Source: 4-(Bromoacetyl)-5-methyl-3-phenylisoxazole

Physical State?

Bulk (>500mg) Jrace / Solution

Pure Solid / Bulk Powder Reaction Mixture / Residue / Spill

;

Apply Thiosulfate Quench Protocol
(See Section 2)

Y

1. Double Bag (Polyethylene)
2. Place in Hard-Sided Container
3. Label: 'Toxic/Corrosive Solid'

Fail (Repeat)

Verify Deactivation
(No lachrymatory odor)

Combine with Halogenated Solvents

Waste Pickup

Ship for High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating bulk solid waste from reaction residues requiring
chemical deactivation.[1][2][3]

Packaging Requirements

o Container: High-density polyethylene (HDPE) or glass.[3] Avoid metal containers due to
corrosive HBr formation.

e Labeling:
o Must Read: "Hazardous Waste - Halogenated Organic."[3][6]
o Specific Constituent: "4-(Bromoacetyl)-5-methyl-3-phenylisoxazole."[1][2][3]
o Hazard Tags: [Toxic] [Corrosive] [Lachrymator].[3]

o Segregation: Keep separate from Oxidizers (risk of violent reaction) and Strong Bases (risk
of polymerization/exotherm).[3]

Emergency Response (Spills)
Do not attempt to clean a spill without a Full Face Respirator if the powder is airborne.

o Evacuate: Clear the immediate area. The lachrymatory effect will quickly incapacitate
unprotected personnel.[3]

o PPE: Double nitrile gloves, lab coat, Full Face Respirator with organic vapor/acid gas
cartridges (OV/AG).[3]

e Containment:

o Solid Spill: Cover with a dust suppressant (e.g., wet sand or oil-dri) to prevent airborne
particles.[1][3] Scoop into a jar.

o Liquid Spill: Cover with sodium thiosulfate powder or a thiosulfate-soaked pad immediately
to neutralize the lachrymatory vapor.[3]

o Clean Up: Wipe surfaces with a dilute thiosulfate solution, followed by soap and water.[3]
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Regulatory Compliance (RCRA/EPA Context)

In the United States, this compound falls under strict "Cradle-to-Grave" tracking.[1][3]

o Waste Codes: While not explicitly listed with a specific "P" or "U" code, it must be
characterized by its properties.

o DO002: Corrosive (if pH < 2 in agueous solution).[3]
o DO003: Reactive (potential, depending on formulation).[3]

o Halogenated Solvents (F-List): If mixed with spent halogenated solvents (DCM,
Chloroform), it enters the FOO1/F002 stream [1].[1][3][15]

Final Note: Always consult your institution's Environmental Health & Safety (EHS) officer before
disposing of >10g of pure material.[3]

References

e US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[3] RCRA Orientation Manual.[3] Available at:
[Link]

e National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. National
Academies Press (US); 2011.[3] Chapter 6, Working with Chemicals. Available at: [Link]

e PubChem.Compound Summary: 2-Bromoacetophenone (Structural Analog for Reactivity).[3]
National Library of Medicine.[3] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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